Cas no 898391-75-8 (6-Bromoquinoline-4-carbaldehyde)

6-Bromoquinoline-4-carbaldehyde structure

898391-75-8 structure

Product Name:6-Bromoquinoline-4-carbaldehyde

CAS No:898391-75-8

MF:C₁₀H₆BrNO

MW:236.064741611481

MDL:MFCD06824354

CID:844512

PubChem ID:23362089

Update Time:2024-10-26

6-Bromoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Bromoquinoline-4-carbaldehyde
- 4-Quinolinecarboxaldehyde, 6-bromo-
- 6-bromo-4-Quinolinecarboxaldehyde
- FCH1382629
- AK128017
- AX8249808
- 6-Bromo-4-quinolinecarboxaldehyde (ACI)
- AS-62162
- CS-0113047
- C77033
- AKOS015900817
- DB-078524
- DTXSID80633370
- SCHEMBL9034955
- 898391-75-8
- SB71474
- MDL： MFCD06824354
- Inchi： 1S/C10H6BrNO/c11-8-1-2-10-9(5-8)7(6-13)3-4-12-10/h1-6H
- InChI Key： HXUKIEBEEIAVFD-UHFFFAOYSA-N
- SMILES： O=CC1C2C(=CC=C(C=2)Br)N=CC=1

Computed Properties

Exact Mass: 234.96328g/mol
Monoisotopic Mass: 234.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30
XLogP3: 2.3

6-Bromoquinoline-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BT772-250mg	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95+%	250mg	972CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BT772-100mg	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95+%	100mg	471CNY	2021-05-07
Chemenu	CM146308-250mg	6-bromoquinoline-4-carbaldehyde	898391-75-8	95%	250mg	$116	2024-07-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BT772-200mg	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95+%	200mg	645.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BT772-50mg	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95+%	50mg	258.0CNY	2021-07-14
Alichem	A189004797-5g	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95%	5g	$1447.20	2023-08-31
Alichem	A189004797-10g	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95%	10g	$2190.90	2023-08-31
Alichem	A189004797-25g	6-Bromoquinoline-4-carbaldehyde	898391-75-8	95%	25g	$3383.50	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1183687-100mg	6-Bromoquinoline-4-carbaldehyde	898391-75-8	98%	100mg	￥364.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1183687-250mg	6-Bromoquinoline-4-carbaldehyde	898391-75-8	98%	250mg	￥737.00	2024-04-26

6-Bromoquinoline-4-carbaldehyde Production Method

Production Method 1

41037-28-9

898391-75-8

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane , Water ; 2 h, 100 °C

Reference

: Structural optimization towards promising β-methyl-4-acrylamido quinoline derivatives as PI3K/mTOR dual inhibitors for anti-cancer therapy: The in vitro and in vivo biological evaluation

He, Ruoyu; Xu, Bingyong; Ping, Li; Lv, Xiaoqing, European Journal of Medicinal Chemistry, 2021, 214,

Production Method 2

41037-28-9

898391-75-8

Reaction Conditions

1.1 Reagents: Iodine , Oxygen Solvents: Dimethyl sulfoxide ; 4 - 6 h, 110 °C
1.2 Solvents: Water

Reference

: Metal-free oxidative C(sp3)-H functionalization: a facile route to quinoline formaldehydes from methyl-azaheteroarenes

Weng, Wei-Zhao; Guo, Jiang-Shan; Liu, Kai-Xuan; Shao, Tian-Qi; Song, Li-Qun; et al, Canadian Journal of Chemistry, 2020, 98(4), 179-183

Production Method 3

41037-28-9

898391-75-8

Reaction Conditions

1.1 Reagents: Dichloroacetic acid , Iodobenzene diacetate , Water Solvents: Dimethyl sulfoxide ; 48 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water

Reference

: Metal-Free Chemoselective Oxidation of 4-Methylquinolines into Quinoline-4-Carbaldehydes

Xu, Jincheng; Li, Yang; Ding, Tianling; Guo, Hao, Chemistry - An Asian Journal, 2021, 16(20), 3114-3117

Production Method 4

41037-28-9

898391-75-8

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane , Water ; 2 h, 100 °C

Reference

: Novel 4-acrylamido-quinoline derivatives as potent PI3K/mTOR dual inhibitors: the design, synthesis, and in vitro and in vivo biological evaluation

Ma, Xiaodong; Shen, Li; Zhang, Jiankang; Liu, Guoqiang; Zhan, Shuyu; et al, Frontiers in Chemistry (Lausanne, 2019, 7,

Production Method 5

14874-70-5

2300039-54-5

898391-75-8

Reaction Conditions

1.1 Reagents: Oxygen , Cesium fluoride Solvents: Ethyl acetate ; 15 h, 25 °C

Reference

: Transition-Metal-Free Oxidation of Benzylic C-H Bonds of Six-Membered N-Heteroaromatic Compounds

Gao, Xianying; Han, Shuaijun; Zheng, Maolin; Liang, Apeng; Li, Jingya; et al, Journal of Organic Chemistry, 2019, 84(7), 4040-4049